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Compound of Interest

Compound Name: Tocofersolan

Cat. No.: B1428452 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Tocofersolan

Introduction
Tocofersolan, also known as D-α-Tocopheryl polyethylene glycol 1000 succinate (TPGS) or

Vitamin E TPGS, is a synthetic, water-soluble derivative of natural vitamin E.[1] It is

synthesized by the esterification of the acid group of D-α-tocopheryl acid succinate with

polyethylene glycol (PEG) 1000.[2] This modification results in an amphipathic, nonionic

surfactant composed of a lipophilic α-tocopherol moiety and a hydrophilic polyethylene glycol

chain, linked by a succinate ester.[3][4] This unique structure grants Tocofersolan its water-

soluble properties, a stark contrast to natural vitamin E which is fat-soluble.[1]

Due to its surfactant properties, Tocofersolan is widely utilized in pharmaceutical formulations

as a solubilizer, emulsifier, absorption enhancer, and as a vehicle for lipid-based drug delivery

systems.[2][5][6] It is particularly valuable for improving the bioavailability of poorly water-

soluble drugs.[5][6] At low concentrations, it forms micelles in aqueous solutions, which can

encapsulate lipophilic compounds and facilitate their absorption.[3][4]

This guide provides a detailed overview of the core physicochemical properties of

Tocofersolan, outlines the experimental methodologies used for their determination, and

presents logical workflows and structural representations to aid researchers, scientists, and

drug development professionals.
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The key physicochemical characteristics of Tocofersolan are summarized in the table below,

providing a consolidated reference for its material properties.
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Property Value References

Synonyms

D-α-Tocopheryl Polyethylene

Glycol Succinate, TPGS,

Vitamin E TPGS

[2][7][8]

CAS Number 9002-96-4 [2][3]

Molecular Formula (C₂H₄O)nC₃₃H₅₄O₅ [1][2][3]

Molecular Weight
Variable; approximately 1513

g/mol (for PEG 1000)
[1][9]

Physical State
Waxy solid below 34°C;

Viscous liquid above 38°C
[2][9][10]

Appearance
Off-white to light yellow or

yellowish
[6][9][10]

Melting Point 34-38 °C [2][3][10]

Critical Micelle Concentration

(CMC)

0.02 mM to 0.06 mmol/l

(approx. 0.03-0.09 mg/mL)
[3][8][10]

LogP (Octanol-Water Partition

Coeff.)
8.388 - 9.745 (estimated) [2][10]

Density ~1.01 g/cm³ [10]

Boiling Point 662.7 °C at 760 mmHg [10]

Flash Point 195.4 °C [10]

Refractive Index 1.496 [10]

UV/Vis Absorption (λmax) 205, 284 nm [7][8]

Stability
Stable at ambient room

temperature for up to 4 years.
[2][7]

Storage

Store at -20°C for long-term

stability or 2-8°C. Keep in a

cool, dry, well-closed container

away from light and heat.

[2][6][7]
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Solubility Profile
Tocofersolan's amphipathic nature governs its solubility in various solvents. It is notably water-

soluble, a key feature distinguishing it from its parent compound, vitamin E.

Solvent Solubility References

Water / H₂O

1 g / 10 mL (100 mg/mL);

forms a clear to faintly turbid

solution.

[2][9][11]

Phosphate-Buffered Saline

(PBS, pH 7.2)
~1 mg/mL [7][8]

Ethanol ~15 mg/mL to 50 mg/mL [7][8][9]

Dimethyl Sulfoxide (DMSO) ~5 mg/mL to 100 mg/mL [7][8][9]

Dimethyl Formamide (DMF) ~10 mg/mL [7][8]

Note: For organic solvents and concentrated aqueous solutions, the use of ultrasonication may

be required to aid dissolution.[9] Aqueous solutions are most stable in a pH range of 4.5–7.5

and are not recommended for storage for more than one day.[2][7]

Structural and Functional Diagrams
The following diagrams illustrate the molecular structure, micellar formation, and a general

workflow for characterizing Tocofersolan.
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Tocofersolan (TPGS) Molecular Structure

Hydrophilic Head
(Polyethylene Glycol 1000)

Succinate Linker

Lipophilic Tail
(d-α-Tocopherol)

Click to download full resolution via product page

Caption: Conceptual structure of a Tocofersolan molecule.
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Physicochemical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Tocophersolan
https://synapse.patsnap.com/article/what-is-the-mechanism-of-tocofersolan
https://www.hsfbiotech.com/showroom/tocofersolan-vitamin-e-tpgs-cas-9002-96-4.html
https://www.healthchems.com/Products/Tocofersolan-Tocopherosolan-TPGS-Vitamin-E-TPGS-89.html
https://www.healthchems.com/Products/Tocofersolan-Tocopherosolan-TPGS-Vitamin-E-TPGS-89.html
https://cdn.caymanchem.com/cdn/insert/34661.pdf
https://www.caymanchem.com/product/34661/tocofersolan
https://www.medchemexpress.com/Tocofersolan.html
https://www.invivochem.com/tocofersolan.html
https://www.invivochem.com/tocofersolan.html
https://pubchem.ncbi.nlm.nih.gov/compound/Vitamin%20E%20Polyethylene%20Glycol%20Succinate
https://www.benchchem.com/product/b1428452#physicochemical-properties-of-tocofersolan
https://www.benchchem.com/product/b1428452#physicochemical-properties-of-tocofersolan
https://www.benchchem.com/product/b1428452#physicochemical-properties-of-tocofersolan
https://www.benchchem.com/product/b1428452#physicochemical-properties-of-tocofersolan
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1428452?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1428452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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